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Abstract
This document provides detailed application notes and protocols for the use of TCO-PEG4-
maleimide in pre-targeted imaging applications. This powerful strategy leverages the

bioorthogonal inverse-electron-demand Diels-Alder (IEDDA) reaction between a trans-

cyclooctene (TCO) moiety and a tetrazine (Tz) probe. In this approach, a targeting molecule,

such as an antibody, is first modified with TCO-PEG4-maleimide and administered in vivo.

After sufficient time for the antibody to accumulate at the target site and for unbound conjugate

to clear from circulation, a radiolabeled or fluorescently tagged tetrazine is introduced. The

rapid and highly specific "click" reaction between the TCO and tetrazine enables high-contrast

imaging of the target tissue. The inclusion of a PEG4 spacer enhances solubility and improves

pharmacokinetic properties. This methodology offers significant advantages over conventional

direct labeling techniques, including improved target-to-background ratios and the ability to use

short-lived radionuclides for imaging long-circulating antibodies.[1][2][3][4][5]
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Pre-targeted imaging is a two-step approach designed to overcome the limitations of directly

labeled targeting vectors, such as monoclonal antibodies (mAbs), which often exhibit slow

pharmacokinetics.[5] The long circulation time of antibodies requires the use of long-lived

radionuclides, leading to a higher radiation dose to the patient. Pre-targeting decouples the

targeting and imaging steps.[5][6]

The IEDDA reaction between TCO and tetrazine is exceptionally fast and bioorthogonal,

meaning it proceeds efficiently in a biological environment without interfering with native

biochemical processes.[3][7] TCO-PEG4-maleimide is a heterobifunctional linker that

facilitates the conjugation of the TCO group to a targeting molecule.[8][9] The maleimide group

reacts specifically with thiol groups (e.g., from cysteine residues on a reduced antibody), while

the TCO group provides the reaction partner for the subsequently administered tetrazine probe.

[8][9][10] The PEG4 spacer increases the hydrophilicity of the conjugate, which can reduce

aggregation and improve in vivo behavior.[7][8]

Principle of the Method
The pre-targeted imaging strategy using TCO-PEG4-maleimide consists of the following key

steps:

Conjugation: The maleimide group of TCO-PEG4-maleimide is covalently linked to a thiol

group on the targeting biomolecule (e.g., a partially reduced antibody).

Administration of the TCO-modified Biomolecule: The TCO-conjugated targeting molecule is

administered to the subject.

Accumulation and Clearance: A waiting period (typically 24-72 hours) allows the TCO-

conjugate to accumulate at the target site (e.g., a tumor) and for the unbound conjugate to

clear from the bloodstream.[11]

Administration of the Tetrazine Probe: A small, rapidly clearing tetrazine probe, which is

labeled with an imaging agent (e.g., a radionuclide for PET or SPECT, or a fluorophore), is

administered.

In Vivo Click Reaction: The tetrazine probe rapidly distributes throughout the body and

undergoes a bioorthogonal click reaction with the TCO-modified biomolecule that has

accumulated at the target site.
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Imaging: Unreacted tetrazine probe is quickly cleared from the body, leading to a high signal-

to-noise ratio for imaging the target site.[11]

Visualization of the Pre-targeted Imaging Workflow

Step 1: Administration of TCO-Antibody

Step 2: Accumulation and Clearance Step 3: Administration of Tetrazine Probe

Step 4: In Vivo Click Reaction and Imaging

TCO-modified Antibody

Antibody accumulates at tumor site Unbound antibody clears from circulation

TCO and Tetrazine react at tumor site

Radiolabeled Tetrazine Probe

High-contrast imaging of the tumor

Click to download full resolution via product page

Caption: Workflow of the pre-targeted imaging strategy.

The TCO-Tetrazine Ligation
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Inverse-Electron-Demand Diels-Alder Reaction
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Labeled Antibody
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Caption: The bioorthogonal TCO-tetrazine click reaction.

Experimental Protocols
Protocol 1: Antibody Thiolation and Conjugation with
TCO-PEG4-Maleimide
This protocol describes the partial reduction of an antibody to generate free thiol groups,

followed by conjugation with TCO-PEG4-maleimide.

Materials:

Antibody of interest (in a thiol-free buffer, e.g., PBS)

TCO-PEG4-maleimide (stored at -20°C)

Tris(2-carboxyethyl)phosphine (TCEP)

Anhydrous Dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.2-7.4

Spin desalting columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

Amicon ultrafiltration units (30K MWCO)
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Procedure:

Antibody Preparation:

If the antibody solution contains extraneous proteins (e.g., BSA) or stabilizers with primary

amines (e.g., glycine) or thiols, purify the antibody using an appropriate method such as

protein A/G affinity chromatography or tangential flow filtration.

Buffer exchange the antibody into PBS. The final concentration should be between 1-10

mg/mL.[12]

Antibody Reduction (to generate free thiols):

Add a 10-100 fold molar excess of TCEP to the antibody solution.[12]

Incubate for 20-30 minutes at room temperature.

Remove excess TCEP using a spin desalting column equilibrated with PBS.

TCO-PEG4-Maleimide Solution Preparation:

Immediately before use, dissolve TCO-PEG4-maleimide in anhydrous DMSO to a

concentration of 10 mg/mL.[13]

Conjugation Reaction:

Add a 10-20 fold molar excess of the TCO-PEG4-maleimide solution to the reduced

antibody solution while gently vortexing.[12]

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.[12]

Purification of the TCO-Antibody Conjugate:

Remove unreacted TCO-PEG4-maleimide and byproducts by purifying the antibody

conjugate using a spin desalting column equilibrated with PBS.[11]

The conjugate can be further concentrated using an Amicon ultrafiltration unit.
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Characterization:

Determine the degree of labeling (DOL), which is the number of TCO molecules per

antibody. This can be achieved using MALDI-TOF mass spectrometry or by reacting the

conjugate with an excess of a fluorescently-labeled tetrazine and measuring the

absorbance.[11]

Protocol 2: In Vivo Pre-targeted Imaging in a Murine
Xenograft Model
This protocol provides a general framework for a pre-targeted imaging study in mice bearing

subcutaneous tumors.

Materials:

TCO-modified antibody (from Protocol 1)

Radiolabeled tetrazine probe (e.g., 68Ga-tetrazine, 89Zr-tetrazine)

Tumor-bearing mice (e.g., xenograft model relevant to the antibody target)

Sterile PBS

Anesthetic (e.g., isoflurane)

In vivo imaging system (e.g., PET/CT scanner)

Procedure:

Administration of TCO-Antibody:

Administer the TCO-modified antibody to the tumor-bearing mice via intravenous (tail vein)

injection. The dose will depend on the specific antibody and should be optimized. A typical

dose might be 100 µg per mouse.[1]

Accumulation and Clearance Period:
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Allow the TCO-antibody to accumulate at the tumor site and clear from circulation. This

period is typically 24 to 72 hours, depending on the pharmacokinetics of the antibody.[11]

Administration of Radiolabeled Tetrazine Probe:

Dissolve the radiolabeled tetrazine probe in sterile PBS.

Administer the probe via intravenous injection. The amount of radioactivity will depend on

the radionuclide and imaging system (e.g., ~1.85 MBq for 68Ga).[1]

In Vivo Imaging:

Anesthetize the mice using isoflurane.

Place the mouse in the in vivo imaging system (e.g., PET/CT scanner).

Acquire images at various time points post-injection of the tetrazine probe (e.g., 1, 3, 4, 8,

and 24 hours).[1][11]

Biodistribution Studies (Optional but Recommended):

At the end of the imaging study, euthanize the mice.

Dissect tumors and major organs (e.g., blood, liver, kidneys, spleen, muscle).

Weigh the tissues and measure the radioactivity in each sample using a gamma counter.

Calculate the percentage of the injected dose per gram of tissue (%ID/g).

Quantitative Data from Pre-targeted Imaging Studies
The following tables summarize quantitative data from various pre-targeted imaging studies

utilizing the TCO-tetrazine ligation.

Table 1: Tumor Uptake and Biodistribution Data
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Targetin
g
Antibod
y

Tumor
Model

Radionu
clide

Time
Post-Tz
Injectio
n

Tumor
Uptake
(%ID/g)

Tumor-
to-
Muscle
Ratio

Tumor-
to-Liver
Ratio

Referen
ce

Cetuxima

b-TCO

A431

xenograft
68Ga 23 h 3.48

Not

Reported
2.64 [1]

CC49-

TCO

LS174T

xenograft
111In 3 h 4.2 13:1

Not

Reported
[1]

anti-

huA33-

TCO

LS174T

xenograft
68Ga 1 h 3.9 ± 1.8 3.9 ± 1.8

Not

Reported
[1]

anti-

huA33-

TCO

Not

Specified
64Cu 1 h 4.1 ± 0.3 >10

Not

Reported
[1]

anti-

huA33-

TCO

Not

Specified
64Cu 24 h 7.4 ± 2.0 >20

Not

Reported
[1]

5B1-TCO

(anti-

CA19.9)

Pancreati

c Cancer

Xenograf

t

177Lu 4 h 4.6 ± 0.8
Not

Reported

Not

Reported
[2]

5B1-TCO

(anti-

CA19.9)

Pancreati

c Cancer

Xenograf

t

177Lu 120 h
16.8 ±

3.9

Not

Reported

Not

Reported
[2]

U36-TCO

(anti-

CD44v6)

HNSCC

Xenograf

t

89Zr 72 h 1.5 ± 0.2
23.49 ±

6.22

Not

Reported
[3][14]

Table 2: Experimental Parameters
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Targeting
Antibody

TCOs per
mAb

Antibody
Dose

Time
Interval (Ab
to Tz)

Tetrazine
Probe

Reference

Cetuximab-

TCO
Not Reported Not Reported 23 h

[68Ga]Ga-

NOTA-

tetrazine

[1]

CC49-TCO 7.4 100 µg 24 h

[111In]In-

DOTA-

tetrazine

[1]

anti-huA33-

TCO
5.3 Not Reported 24 h

[68Ga]Ga-

DOTA-

tetrazine

[1]

anti-huA33-

TCO
3 Not Reported 24 h

[18F]F-

tetrazine-

dextran

[1]

5B1-TCO Not Reported 200 µg 72 h

[177Lu]Lu-

DOTA-PEG7-

Tz

[2]

U36-TCO 6.2 - 27.2 Not Reported 24 h and 48 h

[89Zr]Zr-

DFO-PEG5-

Tz

[3][14]

Conclusion
TCO-PEG4-maleimide is a versatile and effective reagent for the development of pre-targeted

imaging agents. The protocols and data presented here provide a comprehensive guide for

researchers and scientists in the field of drug development and molecular imaging. The ability

to achieve high-contrast images with reduced radiation burden makes this a promising strategy

for future clinical applications in diagnostics and theranostics.[1][2] Further optimization of

antibody-TCO and tetrazine probe pairs will continue to advance the capabilities of this

powerful imaging modality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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